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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943

This document provides crucial guidance for the safe handling, use, and disposal of
CCT129202, a potent Aurora kinase inhibitor. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals while maintaining the
integrity of experimental protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

CCT129202 is a small molecule inhibitor that targets Aurora kinases, crucial regulators of cell
division.[1][2] While a specific Safety Data Sheet (SDS) with comprehensive hazard
identification is not publicly available in the search results, its mechanism of action suggests
that it should be handled with care as it can affect cell proliferation.[1][2] As a precaution, it
should be treated as a potentially hazardous compound.

Recommended Personal Protective Equipment (PPE):

A risk assessment should always be conducted before handling CCT129202. However, the
following minimum PPE is recommended to create a barrier between the user and the
chemical:[3][4]
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PPE Category Specification Rationale

Nitrile gloves. Consider )
To prevent skin contact and

Hand Protection double-gloving when handling ]
) absorption.
concentrated solutions.[4]
) Safety glasses with side To protect eyes from splashes.
Eye Protection _
shields or goggles. [3]

] To prevent contamination of
Body Protection A lab coat must be worn. ]
personal clothing.[4][5]

Not generally required when
handling small quantities in a
well-ventilated area or a
) ) chemical fume hood. A To prevent inhalation of the
Respiratory Protection ) )
respirator may be necessary if compound.
there is a risk of generating
aerosols of the solid

compound.

Operational Plan for Handling CCT129202

This section outlines the step-by-step procedures for the safe handling of CCT129202 from
receipt to disposal.

2.1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

e CCT129202 is a crystalline solid and should be stored at -20°C for long-term stability (= 4
years).[1] Stock solutions can be stored at -80°C for up to 2 years or -20°C for 1 year.[6]

2.2. Preparation of Stock Solutions:

 All handling of the solid compound and preparation of stock solutions should be performed in
a chemical fume hood to minimize inhalation exposure.
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e CCT129202 is soluble in DMSO at a concentration of 3 mg/mL.[1][7] Use fresh, anhydrous
DMSO as the compound's solubility can be reduced by moisture.[7][8]

o To prepare a stock solution, carefully weigh the desired amount of CCT129202 powder using
an analytical balance within the fume hood.

e Add the appropriate volume of DMSO to the powder and vortex until fully dissolved.

o Clearly label the vial containing the stock solution with the compound name, concentration,
solvent, date of preparation, and your initials.

2.3. Use in Experiments:
o When diluting the stock solution for experiments, continue to wear the appropriate PPE.
e For in vitro assays, CCT129202 has been used at concentrations up to 50 uM.[9]

e For in vivo studies in mice, CCT129202 has been administered at a dose of 100 mg/kg.[1][9]
The formulation for intraperitoneal (i.p.) injection involved dissolving the compound in a
vehicle of 10% DMSO, 5% Tween 20, and 85% sterile saline.[6]

Disposal Plan

Proper disposal of CCT129202 and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

e Solid Waste: All disposable materials that have come into contact with CCT129202, such as
pipette tips, tubes, and gloves, should be collected in a dedicated, labeled hazardous waste
container.

e Liquid Waste:

o Unused stock solutions and experimental solutions containing CCT129202 should be
collected in a labeled hazardous liquid waste container.

o Agueous solutions containing minor residues of DMSO may be permissible for drain
disposal in some institutions, but it is crucial to consult and follow your institution's specific
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guidelines for chemical waste disposal.[10] Given the potent biological activity of

CCT129202, it is recommended to treat all liquid waste as hazardous.

o Decontamination: Work surfaces should be decontaminated after use with a suitable

cleaning agent.

Quantitative Data Summary

Parameter

Value

Reference

Storage Temperature (Solid)

-20°C

[1]

Storage Temperature (Stock

-80°C (2 years), -20°C (1 year)

[6]

Solution)

Solubility in DMSO 3 mg/mL [11[7]
In Vitro IC50 (Aurora A) 42 nM [6][7]
In Vitro IC50 (Aurora B) 198 nM [6][7]
In Vitro IC50 (Aurora C) 227 nM [6][7]
In Vivo Dosing (Mice) 100 mg/kg [1109]

Experimental Workflow

The following diagram illustrates the standard workflow for handling CCT129202 in a research

laboratory setting.
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Figure 1. Workflow for Safe Handling of CCT129202.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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